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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of Augmentin
(amoxicillin/clavulanate) in murine infection models. The protocols outlined below are based on
established scientific literature and are intended to assist in the design and execution of
preclinical studies evaluating the efficacy of this common antibiotic combination.

Overview and Key Considerations

Augmentin is a combination of amoxicillin, a B-lactam antibiotic, and clavulanic acid, a (3-
lactamase inhibitor. This combination extends the antibiotic spectrum of amoxicillin to include
bacteria that produce B-lactamase, an enzyme that can inactivate many penicillin-based
antibiotics.[1][2] In murine models, Augmentin is frequently used to study the pharmacokinetics,
pharmacodynamics, and efficacy against various bacterial pathogens.

Key considerations before starting an experiment:

e Mouse Strain: The choice of mouse strain can influence immune response and drug
metabolism. C57BL/6 and BALB/c mice are commonly used.[3][4]

o Pathogen: The bacterial species and strain, along with its susceptibility profile (Minimum
Inhibitory Concentration - MIC) to amoxicillin/clavulanate, are critical for determining the
appropriate dosage regimen.
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« Infection Model: The site of infection (e.g., respiratory tract, thigh, peritoneum) will dictate the
route of administration and endpoints for evaluation.[5][6]

e Pharmacokinetics: The half-life of amoxicillin in mice is significantly shorter than in humans.
To better simulate human pharmacokinetics, studies have employed methods like renal
impairment or more frequent dosing.[7]

o Animal Welfare: All procedures should be performed in accordance with institutional animal
care and use committee (IACUC) guidelines.

Quantitative Data Summary

The following tables summarize key quantitative data for Augmentin administration in murine
models based on published studies.

Table 1: Pharmacokinetic Parameters of Amoxicillin in Mice
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Mouse Route of Dosage
Parameter Value Model Administrat  (Amoxicillin  Reference
Details ion )
Elimination ) Normal renal Subcutaneou 7, 20, 48
) 21 + 3 min ] [7]
Half-life function s mg/kg
Uranyl
) nitrate- Subcutaneou 7, 20, 48
65 £ 13 min ) [7]
induced renal s mg/kg
impairment
Uranyl
Peak Serum ]
] nitrate- Subcutaneou
Concentratio ~12.0 mg/L ) 7 mg/kg [7]
induced renal s
n (Cmax) ) ]
impairment
Peak/Dose Normal renal Subcutaneou 7, 20, 48
, 0.7+0.3 ] [7]
Ratio function S mg/kg
Uranyl
nitrate- Subcutaneou 7, 20, 48
15+04 _ [7]
induced renal s mg/kg

impairment

Table 2: Efficacy of Augmentin in Murine Infection Models
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Treatment
. Regimen
Infection Mouse o Key
Pathogen . (Amoxicillin o Reference
Model Strain Findings
IClavulanat
e)
Significant
reduction in
7 mg/kg ]
o bacterial
i Streptococcu ) amoxicillin /
Thigh Neutropenic load; 0%
) S ] 1.75 mg/kg ] [7]
Infection ) mice mortality for
pneumoniae clavulanate, ] ]
strains with
SC, g8h
MIC <2
pg/mL.[7]
T>MIC >35-
40% of
) dosing
Respiratory Streptococcu _
» Range of interval
Tract S Not specified ) [819]
) ) doses, SC resulted in
Infection pneumoniae _
maximal
bacteriologica
[ cure.[8][9]
Effective in
protecting
S. aureus (- mice against
) Oral gavage ) ]
Intraperitonea  lactamase+), N infections,
] ) Not specified (dose not [5]
| Infection E. coli (B- N whereas
specified) o
lactamase+) amoxicillin
alone was
ineffective.[5]
Reduced
387.11 mg/kg ) )
) microbial
o N/A (Amoksiklav), ) ]
Gnotobiotic ) ] diversity to
(Microbiota BALB/c oral gavage, [4]
Model ) two
depletion) gl2hfor5
detectable
days ]
species.[4]
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Experimental Protocols
Preparation of Augmentin Solution

Materials:

e Augmentin (amoxicillin/clavulanate potassium) powder for oral suspension or intravenous
formulation. The ratio of amoxicillin to clavulanate is typically 4:1 or 7:1.

o Sterile, pyrogen-free saline (0.9% NaCl) or phosphate-buffered saline (PBS).
» Sterile syringes and needles.
e \Vortex mixer.

Protocol:

Determine the desired concentration of the dosing solution based on the target dose (mg/kg)
and the average weight of the mice.

» Reconstitute the Augmentin powder with the appropriate volume of sterile saline or PBS to
achieve the target concentration.

» Vortex the solution thoroughly to ensure complete dissolution.

o Prepare the solution fresh daily for administration to ensure stability.

Murine Thigh Infection Model Protocol

This model is commonly used to assess the in vivo efficacy of antimicrobial agents against
localized bacterial infections.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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